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Compound of Interest

Compound Name: Thiochroman

Cat. No.: B1618051

Essential Safety and Handling Guide for
Thiochroman

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount for both personal safety and environmental
protection. This document provides a comprehensive guide to the personal protective
equipment (PPE), operational procedures, and disposal plan for Thiochroman (CAS No. 2054-
35-5). Given the limited specific toxicological data available for Thiochroman, a cautious
approach based on the known hazards of similar compounds, such as Thiochroman-4-one,
and general best practices for handling sulfur-containing heterocyclic compounds is
recommended.

Hazard Profile and Physical Properties

While a complete hazard profile for Thiochroman is not readily available, data for the closely
related compound, Thiochroman-4-one, indicates potential for irritation to the eyes, skin, and
respiratory tract.[1] Therefore, it is prudent to handle Thiochroman as a potential irritant. The
toxicological properties of Thiochroman itself have not been fully investigated.[1]

The following table summarizes key quantitative data for Thiochroman and Thiochroman-4-
one for easy reference.
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Property Thiochroman Thiochroman-4-one
CAS Number 2054-35-5 3528-17-4

Molecular Formula CoH10S CoHsOS

Molecular Weight 150.24 g/mol 164.22 g/mol

Boiling Point 244.5°C at 760 mmHg[2][3] 293.7°C at 760 mmHg
Flash Point 98.1°C[2][3] >112°C (> 233.6°F)[1]
Appearance Colorless liquid Brown solid

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted before handling Thiochroman. The
following PPE is recommended as a minimum standard:

Protection Type Specification Rationale

) Chemical safety goggles or a To prevent eye irritation from
Eye and Face Protection )
face shield. splashes.

) ] Nitrile or neoprene gloves and To prevent skin contact and
Skin Protection o
a lab coat. potential irritation.

Use in a well-ventilated area or
a chemical fume hood. A
NIOSH/MSHA approved

. . . i To avoid respiratory tract
Respiratory Protection respirator may be necessary if

irritation from vapors.
vapors are generated and

engineering controls are

insufficient.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is essential for the safe handling of Thiochroman from receipt to use.
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» Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[1]

o Keep the container tightly closed when not in use.[1]

e Preparation and Handling:

[e]

All handling of Thiochroman should be conducted in a well-ventilated chemical fume
hood.

[e]

Ensure all necessary PPE is worn correctly before handling the chemical.

o

Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[1]

[¢]

Use appropriate tools and equipment to minimize the risk of spills.
o Experimental Use:
o When transferring the liquid, use a pipette or a syringe to avoid splashing.
o Ensure all reaction vessels are properly secured.
o If heating the substance, do so in a controlled manner within the fume hood.

Emergency Procedures

e Spill Response:

o

For small spills, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth)
and place it in a sealed container for disposal.

o

Do not use combustible materials like paper towels for initial absorption.

[¢]

Decontaminate the spill area with a suitable solvent (e.g., isopropanol, ethanol) followed
by soap and water. Collect all cleaning materials as hazardous waste.
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o First Aid Measures:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[1]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[1]

o Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Seek
immediate medical attention.[1]

Disposal Plan
Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.
o Waste Segregation:

o Liquid Waste: Collect all waste containing Thiochroman, including unused solutions and
reaction mixtures, in a designated, labeled hazardous waste container.

o Solid Waste: Contaminated consumables such as gloves, pipette tips, and absorbent
materials should be collected in a separate, labeled hazardous waste container.

» Containerization and Labeling:

o Use chemically resistant containers (e.g., glass or polyethylene) with secure screw-top
caps.

o Clearly label all waste containers with "Hazardous Waste," the full chemical name
"Thiochroman," the CAS number "2054-35-5," and the appropriate hazard symbols.

« Storage and Final Disposal:

o Store waste containers in a designated, secure, and well-ventilated hazardous waste
accumulation area.
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o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Safety and Handling Workflow
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Safe Handling and Disposal Workflow for Thiochroman

Preparation

Conduct Risk Assessment

:

Gather Recommended PPE

:

Prepare Fume Hood

Hangling
Y

Handle in Fume Hood :

:

Transfer with Care

Conduct Experiment Contain and Clean Spill Administer First Aid

Disposal

Emergency

Personnel Exposure

Segregate Liquid & Solid Waste

:

Label Waste Container

:

Store in Designated Area

:

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Thiochroman.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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